Cas no 1511379-27-3 (Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1511379-27-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD22566245
• CID: 4603118
• PubChem ID: 72208027
• Update Time: 2025-06-11

Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 3-BOC-3-AZABICYCLO[3.1.0]HEXANE-1-METHAMINE
• PB37630
• SB20273
• N-Boc-3-azabicyclo[3.1.0]hexane-1-methanamine
• 3-Boc-1-(aminomethyl)-3-azabicyclo[3.1.0]hexane
• 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1-(aminomethyl)-, 1,1-dimethylethyl ester
• AS-51709
• SY099905
• CS-0048499
• (3-Boc-3-azabicyclo[3.1.0]hexan-1-yl)methanamine
• 1511379-27-3
• MFCD22566245
• P13341
• tert-Butyl1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• AKOS023208609
• EN300-1270498
• Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• MDL： MFCD22566245
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-8-4-11(8,6-12)7-13/h8H,4-7,12H2,1-3H3
• InChI Key： INOKOAOSLHGWOK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC2(CN)C1)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Tert-Butyl 1-(Aminomethyl)-3-Azabicyclo[3.1.0]hexane-3-Carboxylate (CAS No. 1511379-27-3): A Comprehensive Overview

Tert-Butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1511379-27-3) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl ester derivative of a bicyclic azabicyclohexane framework with an aminomethyl substituent. The intricate structure of this compound offers a range of potential applications, particularly in the development of novel therapeutic agents.

The tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate molecule is characterized by its bicyclic azabicyclohexane core, which provides a rigid and conformationally constrained scaffold. This structural feature is crucial for its biological activity, as it can mimic the binding interactions of natural ligands with specific receptors or enzymes. The presence of the tert-butyl ester group adds further stability and solubility properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurodegenerative disorders by modulating specific neurotransmitter receptors. The compound's ability to cross the blood-brain barrier and selectively target these receptors makes it a promising lead for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuropharmacological properties, tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo models. These findings suggest that it could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic route to tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has been extensively studied and optimized to ensure high yields and purity levels. One common approach involves the reaction of a suitably protected azabicyclohexane derivative with an amino acid ester, followed by deprotection steps to yield the final product. This synthetic methodology has been validated through multiple independent studies, ensuring reproducibility and scalability for industrial applications.

The pharmacokinetic properties of tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate have also been extensively characterized. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate in various therapeutic indications. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptomatology without major adverse effects. These preliminary findings have generated considerable excitement among researchers and clinicians alike, paving the way for more advanced clinical studies.

In conclusion, tert-butyl 1-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1511379-27-3) represents a promising candidate for the development of novel therapeutic agents across multiple disease areas. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive target for further research and development in the pharmaceutical industry.